Cas no 82576-74-7 (Phenol, 4-amino-2-methyl-5-nitro-)

• Product name: Phenol, 4-amino-2-methyl-5-nitro-
• CAS No: 82576-74-7
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 987930
• PubChem ID: 15801042

Phenol, 4-amino-2-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-amino-2-methyl-5-nitro-
• 82576-74-7
• AT30077
• 4-Amino-2-methyl-5-nitrophenol
• SCHEMBL200006
• DB-277529
• Phenol, 4-amino-2-methyl-5-nitro-

• Inchi： InChI=1S/C7H8N2O3/c1-4-2-5(8)6(9(11)12)3-7(4)10/h2-3,10H,8H2,1H3
• InChI Key： ANHZPHIPRWOGCD-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1O)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 168.05349212g/mol
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 92.1Ų